Cas no 117751-90-3 (3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester)

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester structure

117751-90-3 structure

Product Name:3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester

CAS No:117751-90-3

MF:C₁₃H₁₆FNO₄

MW:269.268847465515

CID:6620286

Update Time:2024-01-16

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

- 3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester
- Inchi： 1S/C13H16FNO4/c1-7(2)19-13(17)9-5-10(12(16)18-4)11(6-14)15-8(9)3/h5,7H,6H2,1-4H3
- InChI Key： KTMDWPVJWKPZJY-UHFFFAOYSA-N
- SMILES： C1(CF)=NC(C)=C(C(OC(C)C)=O)C=C1C(OC)=O

Experimental Properties

Density: 1.171±0.06 g/cm3(Predicted)
Melting Point: 72-73 °C(Solv: isopropanol (67-63-0))
Boiling Point: 345.5±42.0 °C(Predicted)
pka: 0.25±0.39(Predicted)

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Production Method

Production Method 1

95445-79-7

95445-79-7

117751-90-3

117751-90-3

89634-75-3

89634-75-3

Reaction Conditions

1.1 Reagents: Sodium cyanide Solvents: Dimethylformamide

Reference

: A novel, base-induced fragmentation of Hantzsch-type 4-aryl-1,4-dihydropyridines

McInally, Thomas; Tinker, Alan C., Journal of the Chemical Society, 1988, (7), 1837-44

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Raw materials

3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Preparation Products

3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester Related Literature

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117751-90-3 (3,5-Pyridinedicarboxylic acid, 2-(fluoromethyl)-6-methyl-, 3-methyl 5-(1-methylethyl) ester) Related Products

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